Cas no 190780-66-6 (Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)-)

• Product Name: Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)-
• CAS No: 190780-66-6
• MF: C₇H₈O
• MW: 116.18711566925
• MDL: MFCD00145073
• CID: 115854
• PubChem ID: 24868392
• Update Time: 2025-04-18

Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)- Chemical and Physical Properties

Names and Identifiers

• Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)-
• p-Cresol-d8
• p-Cresol-d8 Discontinued See: C781902
• p-Cresol-d81000µg
• 4-Methylphenol-d8
• p-Cresol-d8 Discontinued See: C781902
• P-CRESOL-D8, 98 ATOM % D
• Phen-2,3,5,6-D4-ol-D, 4-(methyl-D3)-
• J-012324
• SCHEMBL17926780
• D99219
• 190780-66-6
• MFCD00145073
• 1,2,4,5-tetradeuterio-3-deuteriooxy-6-(trideuteriomethyl)benzene
• 1-(?H?)methyl-4-[(?H)oxy](?H?)benzene
• P-CRESOL (D8, 98%)
• p-Cresol (D8)

• MDL： MFCD00145073
• Inchi： 1S/C7H8O/c1-6-2-4-7(8)5-3-6/h2-5,8H,1H3/i1D3,2D,3D,4D,5D/hD
• InChI Key： IWDCLRJOBJJRNH-IWRLGKISSA-N
• SMILES： O([2H])C1C([2H])=C([2H])C(C([2H])([2H])[2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 116.107728842g/mol
• Monoisotopic Mass: 116.107728842g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.126 g/mL at 25 °C(lit.)
• Melting Point: 32-34 °C (lit.)
• Boiling Point: 202 °C(lit.)
• Flash Point: 89 °C
• Refractive Index: n20/D 1.537(lit.)
• Solubility: Not determined
• Vapor Pressure: No data available

Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311-H314-H330
• Warning Statement： P260-P280-P301+P310+P330-P303+P361+P353-P304+P340+P310-P305+P351+P338-P403+P233
• Hazardous Material transportation number：UN 3455 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R24/25
• Safety Term：S36/37/39-45
• Storage Condition：Store at 4 ° C, -4 ° C is better